Cas no 1804346-46-0 (Ethyl 3-iodo-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-iodo-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804346-46-0
• MF: C₁₁H₁₁F₃INO₃
• MW: 389.109626054764
• CID: 4814152
• Update Time: 2025-10-29

Ethyl 3-iodo-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3INO3/c1-3-18-8(17)4-7-6(2)5-16-10(9(7)15)19-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： GYLDOUMSSTZJFE-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C)=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-iodo-5-methyl-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-Iodo-5-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate: A Comprehensive Overview

Ethyl 3-Iodo-5-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate, also known by its CAS number 1804346-46-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes an ethyl acetate group attached to a pyridine ring substituted with an iodo, methyl, and trifluoromethoxy group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of Ethyl 3-Iodo-5-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate involves a series of intricate organic reactions. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. For instance, researchers have employed advanced catalytic systems and optimized reaction pathways to synthesize this compound efficiently. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining product quality.

One of the most notable applications of this compound is in the field of medicinal chemistry. Ethyl 3-Iodo-5-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate has been extensively studied as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. Recent research has focused on its potential as an anti-inflammatory agent, where it has shown significant activity in reducing inflammation in preclinical models.

In addition to its medicinal applications, Ethyl 3-Iodo-5-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have demonstrated the compound's versatility in forming highly porous structures with exceptional stability.

The toxicological profile of Ethyl 3-Iodo-5-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate is another area of active research. Studies have been conducted to assess its safety and biocompatibility, particularly for its intended use in pharmaceutical applications. Initial findings suggest that the compound exhibits low toxicity at therapeutic doses, but further investigations are required to fully understand its long-term effects.

Looking ahead, the development of Ethyl 3-Iodo-5-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate-based materials and drugs holds immense promise. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this compound. As research continues to deepen our understanding of its properties and applications, Ethyl 3-Iodo-5-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate is poised to play a pivotal role in advancing both scientific knowledge and technological innovation.